Cas no 1566874-44-9 (4-Chloro-2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-Chloro-2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde
• CAS No: 1566874-44-9
• MF: C₉H₁₁ClN₂O₂S
• MW: 246.713839769363
• CID: 5702605
• PubChem ID: 112626054
• Update Time: 2023-10-15

4-Chloro-2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1566874-44-9
• 4-CHLORO-2-[3-(HYDROXYMETHYL)PYRROLIDIN-1-YL]-1,3-THIAZOLE-5-CARBALDEHYDE
• EN300-725439
• CID 112626054
• 5-Thiazolecarboxaldehyde, 4-chloro-2-[3-(hydroxymethyl)-1-pyrrolidinyl]-
• 4-Chloro-2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C9H11ClN2O2S/c10-8-7(5-14)15-9(11-8)12-2-1-6(3-12)4-13/h5-6,13H,1-4H2
• InChI Key： YVVGGPMPQWLMIL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1CCC(CO)C1

Computed Properties

• Exact Mass: 246.0229765g/mol
• Monoisotopic Mass: 246.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• Boiling Point: 423.0±48.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles